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Compound of Interest

Compound Name: (3,5-Dimethylphenyl)methanol

CAS No.: 27129-87-9

Cat. No.: B1584064

Get Quote

In the realms of pharmaceutical sciences, agrochemicals, and material science, the aqueous

solubility of a chemical entity is a cornerstone physicochemical property. It dictates a

compound's behavior in biological systems and environmental media, profoundly influencing

everything from drug bioavailability and formulation strategies to environmental fate and

toxicity.[1] (3,5-Dimethylphenyl)methanol, an aromatic alcohol, presents an interesting case

study. Its molecular structure, featuring both a hydrophilic hydroxyl group and a lipophilic

dimethyl-substituted benzene ring, creates a delicate balance between water affinity and

hydrophobicity.

This guide provides a comprehensive technical overview for researchers and drug

development professionals on the principles, experimental determination, and predictive

modeling of the aqueous solubility of (3,5-Dimethylphenyl)methanol. We will move beyond

simple data reporting to explore the causal mechanisms and self-validating protocols essential

for robust scientific investigation.
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The structure of (3,5-Dimethylphenyl)methanol is key to understanding its behavior in water.

Hydrophilic Head: The primary alcohol (-CH₂OH) group is polar and capable of acting as

both a hydrogen bond donor and acceptor.[2] This functional group is the sole driver of its

interaction with polar water molecules.[3][4]

Hydrophobic Body: The benzene ring substituted with two methyl groups constitutes a large,

non-polar, and hydrophobic region. This hydrocarbon portion disrupts the highly cohesive

hydrogen-bonding network of water, an energetically unfavorable process.

The principle of "like dissolves like" suggests that the solubility of this molecule will be a trade-

off between the favorable interactions of the hydroxyl group and the unfavorable interactions of

the dimethylphenyl moiety.[3] In homologous series of alcohols, water solubility decreases as

the non-polar carbon chain gets larger; once a molecule has more than four or five carbon

atoms per hydroxyl group, its water solubility is typically low.[2][3] With nine carbon atoms, (3,5-
Dimethylphenyl)methanol is expected to have limited aqueous solubility.

Table 1: Key Physicochemical Properties and Influencing Factors
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Property/Factor
Influence on Aqueous
Solubility of (3,5-
Dimethylphenyl)methanol

Rationale

Molecular Structure

The large hydrophobic (C9) to

hydrophilic (-OH) ratio is the

primary determinant,

suggesting low solubility.

The energetic cost of creating

a cavity in the water network

for the large non-polar group

outweighs the energy gained

from the single hydroxyl

group's hydrogen bonding.[2]

[4]

Intermolecular Forces

Can form hydrogen bonds with

water via its -OH group, but is

dominated by weaker London

dispersion forces due to the

aromatic ring and methyl

groups.

Water's strong hydrogen

bonding network resists

disruption by largely non-polar

molecules.[3]

Temperature

Solubility is expected to

increase with increasing

temperature.

The dissolution of most solids

and liquids in a liquid solvent is

an endothermic process (ΔH >

0), favored by higher

temperatures which provide

the kinetic energy needed to

overcome intermolecular

forces in the solute.[4][5]

pH

Solubility is expected to be

largely independent of pH in

the range of 1-14.

The hydroxyl group is a very

weak acid (pKa ≈ 16-18),

similar to other alcohols. It will

not significantly deprotonate or

protonate in typical aqueous

pH ranges to form a more

soluble ionic species.[6]
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Part 1: Experimental Determination of Aqueous
Solubility
Accurate solubility data is foundational. The choice of method depends on the required

accuracy, throughput, and stage of research. The "shake-flask" method is considered the gold

standard for determining thermodynamic equilibrium solubility, while nephelometry is a powerful

tool for high-throughput kinetic solubility screening.[7][8]

Methodology 1: Shake-Flask Method for Thermodynamic
Solubility
This method measures the saturation concentration of a compound in a solvent at equilibrium

and is considered the most reliable technique.[8] Its protocol is standardized by organizations

like the OECD.[9]

Causality Behind the Protocol: The core principle is to allow a compound to reach its true

thermodynamic equilibrium between the solid (or pure liquid) state and the dissolved state. This

requires sufficient time and energy (agitation) to break intermolecular bonds in the crystal

lattice and form solute-solvent interactions until the solution is saturated. Temperature control is

critical as solubility is temperature-dependent.[5] Phase separation must be absolute to ensure

only the dissolved analyte is measured.

Step-by-Step Protocol (Adapted from OECD Guideline 105):

Preparation: Add an excess amount of (3,5-Dimethylphenyl)methanol to a glass flask or

vial containing high-purity water (or a relevant aqueous buffer). The excess is crucial to

ensure saturation is reached and maintained.

Equilibration: Seal the vessel and place it in a thermostated shaker or on a stirrer plate at a

constant temperature (e.g., 25 °C ± 0.5 °C). Agitate for a prolonged period, typically 24 to 48

hours, to ensure equilibrium is reached. A preliminary test can determine the minimum time

required.[10]

Phase Separation: After equilibration, allow the mixture to stand at the same constant

temperature to let undissolved material settle. To completely separate the aqueous phase

from the excess solute, centrifuge the samples at high speed.
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Sampling: Carefully withdraw a sample from the clear, supernatant aqueous phase. Extreme

care must be taken not to disturb the undissolved material or transfer any microdroplets.

Quantification: Analyze the concentration of (3,5-Dimethylphenyl)methanol in the sampled

aqueous solution using a validated analytical method, such as High-Performance Liquid

Chromatography with UV detection (HPLC-UV) or Gas Chromatography (GC).[11]

Validation: The process should be repeated until at least three consecutive measurements

show no significant change in concentration, confirming that equilibrium was achieved.

Preparation & Equilibration Phase Separation & Analysis
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Workflow for Thermodynamic Solubility via Shake-Flask Method.

Methodology 2: Laser Nephelometry for High-
Throughput Kinetic Solubility
In early drug discovery, speed and material conservation are paramount. Laser nephelometry

provides a rapid, automated assessment of a compound's kinetic solubility by measuring light

scattered by precipitated particles.[12][13]

Causality Behind the Protocol: This technique does not measure true equilibrium. Instead, it

identifies the concentration at which a compound, rapidly introduced from a DMSO stock

solution, begins to precipitate out of an aqueous buffer.[14] The use of a DMSO co-solvent

means the result is "kinetic" rather than "thermodynamic" solubility. It is a measure of how

readily a compound stays in solution under non-equilibrium conditions, which is highly relevant

for many in-vitro biological assays.

Step-by-Step Protocol:
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Stock Solution: Prepare a high-concentration stock solution of (3,5-
Dimethylphenyl)methanol in 100% dimethyl sulfoxide (DMSO).

Serial Dilution: In a multi-well plate (e.g., 384-well), perform serial dilutions of the DMSO

stock solution directly into the aqueous buffer of interest (e.g., phosphate-buffered saline,

PBS). This creates a concentration gradient.

Measurement: Place the plate into a laser nephelometer. The instrument directs a laser

through each well and measures the amount of scattered light at a 90° angle.[15]

Data Analysis: The instrument records the light-scattering signal (measured in counts or

nephelometric turbidity units, NTU) for each concentration.[12] A sharp increase in the signal

indicates the formation of a precipitate.

Precipitation Point: The concentration just before the sharp increase in light scattering is

determined as the kinetic solubility threshold.[14] Compounds are often classified as having

high, moderate, or low solubility based on this threshold.[12]
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Workflow for Kinetic Solubility Screening via Nephelometry.

Part 2: Predictive and Computational Approaches
When experimental data is unavailable or for in-silico screening of large compound libraries,

predictive models are invaluable.[16][17] Quantitative Structure-Property Relationship (QSPR)

models provide a mathematical link between a molecule's structural features (descriptors) and

its physicochemical properties.[18]

Causality Behind the Models: QSPR models operate on the principle that a molecule's

structure inherently defines its properties. By training machine learning algorithms on large

datasets of compounds with known structures and experimental solubilities, these models learn

the complex, weighted contributions of various molecular descriptors to aqueous solubility.[19]
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Key Molecular Descriptors for Solubility Prediction:

logP (Octanol-Water Partition Coefficient): A measure of lipophilicity. Higher logP values

correlate with lower aqueous solubility. The calculated XLogP3 for (3,5-
Dimethylphenyl)methanol is 1.8, indicating a preference for a non-polar environment.[20]

Molecular Weight (MW): Larger molecules generally have lower solubility due to the

increased energy required to form a solvent cavity.[4]

Topological Polar Surface Area (TPSA): The surface sum over all polar atoms. It is a good

predictor of hydrogen bonding capacity. The TPSA of (3,5-Dimethylphenyl)methanol is
20.2 Å².[20]

Hydrogen Bond Donors/Acceptors: Counts of functional groups that can donate (like -OH) or

accept (like the oxygen in -OH) hydrogen bonds. (3,5-Dimethylphenyl)methanol has one

donor and one acceptor.[20]

Rotatable Bonds: A measure of molecular flexibility.

These descriptors serve as inputs for various modeling algorithms (e.g., Multiple Linear

Regression, Random Forest, Neural Networks) to predict the solubility, typically as the

logarithm of the molar solubility (logS).[19]
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Logical Flow of a QSPR Model for Solubility Prediction.

Conclusion
The aqueous solubility of (3,5-Dimethylphenyl)methanol is governed by the antagonistic

effects of its polar hydroxyl group and its non-polar dimethylphenyl ring. While its structure

strongly suggests low solubility, a definitive quantitative value requires rigorous experimental

determination. The shake-flask method remains the definitive standard for obtaining

thermodynamic equilibrium data, essential for late-stage development and regulatory purposes.

For earlier-stage research and high-throughput screening, laser nephelometry offers a rapid

and material-efficient means of classifying kinetic solubility. In parallel, validated QSPR models,

leveraging key molecular descriptors, provide powerful predictive capabilities for in-silico design

and candidate prioritization. A comprehensive understanding, integrating theoretical principles

with robust experimental and computational approaches, is crucial for effectively harnessing

molecules like (3,5-Dimethylphenyl)methanol in scientific and industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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